Cas no 47172-89-4 (Pentanedioicacid, 1,5-diphenyl ester)

Pentanedioicacid, 1,5-diphenyl ester structure
47172-89-4 structure
Product Name:Pentanedioicacid, 1,5-diphenyl ester
CAS No:47172-89-4
MF:C17H16O4
MW:284.306545257568
CID:335238
PubChem ID:274527
Update Time:2025-04-19

Pentanedioicacid, 1,5-diphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioicacid, 1,5-diphenyl ester
    • diphenyl pentanedioate
    • AC1L6UM4
    • AC1Q61M3
    • AR-1I6030
    • CTK4I9768
    • diphenyl glutarate
    • Diphenyl-glutarat
    • glutaric acid diphenyl ester
    • Glutarsaeure-diphenylester
    • NSC120604
    • Oprea1_749325
    • pentanedioic acid,diphenyl ester
    • SureCN44568
    • SCHEMBL44568
    • NSC-120604
    • 47172-89-4
    • DTXSID00298107
    • Inchi: 1S/C17H16O4/c18-16(20-14-8-3-1-4-9-14)12-7-13-17(19)21-15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2
    • InChI Key: MKEAERJPDKWNFA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(CCCC(=O)OC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 284.10488
  • Monoisotopic Mass: 284.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
  • LogP: 3.36790

Pentanedioicacid, 1,5-diphenyl ester Related Literature

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